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Compound of Interest

3-Bromo-5-methylphenylboronic
Compound Name: d
aci

Cat. No.: B1284256

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 3-Bromo-5-methylphenylboronic acid. It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Hazard Identification and Safety Precautions

3-Bromo-5-methylphenylboronic acid is a chemical compound that requires careful handling
due to its potential health hazards. Based on its hazard statements, it can cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[1] Therefore, adherence to strict
safety protocols is mandatory.

Quantitative Data Summary

Property Value

CAS Number 849062-36-8

Molecular Formula C7H8BBro2

Molecular Weight 214.85 g/mol

Hazard Statements H315, H319, H335

Precautionary Statements P261, P304+P340, P305+P351+P338, P405
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Source: ChemicalBook[1], BLD Pharm[2]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is required to minimize exposure

when handling 3-Bromo-5-methylphenylboronic acid.

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[3][4]

To protect eyes from dust and

potential splashes.[4]

Hand Protection

Chemically resistant gloves
(e.g., nitrile).[3][4]

To prevent skin contact and

potential irritation.[3]

Body Protection

A fully buttoned laboratory coat
is required.[3][4] For larger
quantities, a chemical-resistant

apron is recommended.[3]

To protect skin from accidental

spills.

Respiratory Protection

A NIOSH/MSHA-approved
respirator (e.g., N95 dust
mask) is necessary when
handling the solid to prevent

dust inhalation.[4]

To minimize the risk of

respiratory tract irritation.[4]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of this compound.

e Preparation:

o Ensure a certified chemical fume hood is used for all handling procedures.[3]

o Verify that an eyewash station and safety shower are readily accessible.[3][4]

o The work area should be clean and uncluttered.

e Donning PPE:
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o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

e Handling:

o Keep the container of 3-Bromo-5-methylphenylboronic acid tightly closed when not in
use.[4]

o Avoid generating dust when transferring the solid; use a spatula or other appropriate tools.

[4]

o If making a solution, add the solid to the solvent slowly to avoid splashing.

e Post-Handling:

o Clean the work area thoroughly to remove any residual chemical.

o Wash hands with soap and water after handling, even if gloves were worn.[4]

o Remove and properly dispose of or decontaminate PPE.
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Figure 1. A step-by-step workflow for the safe handling of 3-Bromo-5-methylphenylboronic
acid.

Disposal Plan

All waste containing 3-Bromo-5-methylphenylboronic acid must be treated as hazardous
waste.

o Waste Classification: This compound is classified as a halogenated organic waste due to the
presence of bromine.[5]

e Segregation:

o Do NOT mix halogenated waste with non-halogenated organic waste.[5]

o Do NOT dispose of this chemical down the sink.[5]

o Do NOT mix with incompatible materials such as strong oxidizing agents.[5]
» Collection:

o Collect all waste, including contaminated PPE and absorbent materials from spills, in a
designated, labeled, and sealed container for hazardous waste.[3][5]

o The container should be clearly labeled as "Halogenated Organic Waste" and list the
contents.

e Disposal:

o Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)
department.[5]

o Empty containers must be triple-rinsed, with the first rinse collected as hazardous waste.

[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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